4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-fluoro-4-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c1-18-8-2-3-10(12(14)6-8)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: BRFNVFYQOAETOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=NC=C2)C(=O)O)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID40692564
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261912-26-8

Description

4-(2-Fluoro-4-methoxyphenyl)nicotinic acid (4-FMPNA) is a novel compound that has been studied extensively for its potential medicinal applications. It is a derivative of nicotinic acid (NA) and is structurally similar to the active ingredient in nicotine. 4-FMPNA has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research in the field of medicinal chemistry.

Scientific Research Applications

4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% has been studied for its potential applications in medicinal chemistry. It has been used in research on the effects of nicotine on the brain and in studies of the pharmacological effects of nicotine on the cardiovascular system. Additionally, 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% has been studied for its potential use as an anti-inflammatory agent and as an analgesic. Furthermore, 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% has been studied as a potential drug candidate for the treatment of neurological disorders such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease.

Mechanism of Action

4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% acts as an agonist at nicotinic acetylcholine receptors (nAChRs). It binds to the nAChRs and activates them, resulting in the release of the neurotransmitter acetylcholine. This neurotransmitter is involved in a variety of physiological processes, including memory, learning, and reward.
Biochemical and Physiological Effects
4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to have antinociceptive effects, meaning it can reduce pain. Additionally, 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% has been found to have anti-inflammatory effects, as well as anxiolytic and antidepressant effects. Furthermore, 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% has been found to have neuroprotective effects and can protect against synaptic plasticity deficits.

Advantages and Limitations for Lab Experiments

4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% is a relatively easy compound to synthesize and is relatively stable in solution. This makes it an ideal compound for use in laboratory experiments. Additionally, 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% is relatively non-toxic and has been found to have a wide range of biochemical and physiological effects. However, it should be noted that 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% is a novel compound and its effects have not been extensively studied in humans.

Future Directions

Given the promising results of the current research on 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95%, there are a number of potential future directions for research. These include further studies on the pharmacological effects of 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95%, as well as studies on the therapeutic potential of 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% in the treatment of neurological disorders. Additionally, further research could be done on the mechanism of action of 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% and its potential effects on synaptic plasticity. Finally, further research could be done on the potential use of 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% in the development of novel drugs for the treatment of pain, inflammation, anxiety, and depression.

Synthesis Methods

4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of NA with 2-fluoro-4-methoxyphenyl bromide (FMPB) in the presence of anhydrous zinc chloride as a catalyst. This reaction yields 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% as the main product. The second step involves the purification of the 4-(2-Fluoro-4-methoxyphenyl)nicotinic acid, 95% by recrystallization from methanol.